Cas no 59-41-6 (Benzenemethanaminium,2-bromo-N-ethyl-N,N-dimethyl-)
59-41-6 structure
Product Name:Benzenemethanaminium,2-bromo-N-ethyl-N,N-dimethyl-
Benzenemethanaminium,2-bromo-N-ethyl-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanaminium,2-bromo-N-ethyl-N,N-dimethyl-
- (2-bromophenyl)methyl-ethyl-dimethylazanium
- Bretylium
- NCGC00168463-06
- C06855
- Q420026
- NCGC00168463-04
- AB00383047
- CHEBI:3172
- DTXSID3046958
- AAQOQKQBGPPFNS-UHFFFAOYSA-N
- [(2-bromophenyl)methyl](ethyl)dimethylazanium
- BSPBio_000904
- (2-bromophenyl)methyl-ethyl-dimethyl-ammonium
- 59-41-6
- Bretylium tosylate(USAN)
- NCGC00168463-02
- Benzenemethanaminium, 2-bromo-N-ethyl-N,N-dimethyl-
- ASL 603
- SCHEMBL15438
- Bretylan
- Bretylium ion
- UNII-RZR75EQ2KJ
- SPBio_003063
- A21112
- 2-bromo-N-ethyl-N,N-dimethylbenzenemethanaminium
- Prestwick2_000942
- L000814
- Bretylum
- N-ethyl-N,N-dimethyl-2-bromobenzenemethanaminium
- N-(2-bromobenzyl)-N,N-dimethylethanaminium
- Bretylium tolsylate
- BPBio1_000996
- GTPL7130
- (2-bromobenzyl)ethyldimethylaminium
- CHEMBL1199080
- RZR75EQ2KJ
- NS00007932
- Bretylium cation
- BRETYLIUM [VANDF]
- NCGC00168463-01
- Prestwick1_000942
- BRETYLIUM [WHO-DD]
- Prestwick3_000942
- DB01158
- (O-BROMOBENZYL)ETHYLDIMETHYLAMMONIUM
- BRD-K49669424-001-01-6
- BRD-K49669424-075-19-2
-
- Inchi: 1S/C11H17BrN/c1-4-13(2,3)9-10-7-5-6-8-11(10)12/h5-8H,4,9H2,1-3H3/q+1
- InChI Key: AAQOQKQBGPPFNS-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C[N+](C)(C)CC
Computed Properties
- Exact Mass: 242.054437
- Monoisotopic Mass: 242.054437
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 2.8
Experimental Properties
- Melting Point: [238]
- Boiling Point: °Cat760mmHg
- Flash Point: °C
Benzenemethanaminium,2-bromo-N-ethyl-N,N-dimethyl- Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
59-41-6 (Benzenemethanaminium,2-bromo-N-ethyl-N,N-dimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk